Cas no 1355226-39-9 (6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one)

• Product Name: 6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one
• CAS No: 1355226-39-9
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 6088963
• PubChem ID: 66485032
• Update Time: 2025-10-31

6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one
• 6',7'-Dimethoxy-1'-methyl-1'H-spiro[piperidine-4,2'-quinazolin]-4'(3'H)-one
• Spiro[piperidine-4,2'(1'H)-quinazolin]-4'(3'H)-one, 6',7'-dimethoxy-1'-methyl-
• A907256
• AKOS015830757
• 1355226-39-9

• Inchi： 1S/C15H21N3O3/c1-18-11-9-13(21-3)12(20-2)8-10(11)14(19)17-15(18)4-6-16-7-5-15/h8-9,16H,4-7H2,1-3H3,(H,17,19)
• InChI Key： IBFJCRNHCPJALY-UHFFFAOYSA-N
• SMILES： N1CCC2(NC(=O)C3=C(N2C)C=C(OC)C(OC)=C3)CC1

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 563.7±50.0 °C(Predicted)
• pka: 13.11±0.20(Predicted)

Additional information on 6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one

Introduction to 6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one (CAS No. 1355226-39-9)

6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and potential biological activities. This compound belongs to the quinazoline class of heterocycles, which are well-known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of methoxy and methyl substituents in its structure enhances its chemical diversity and may contribute to its biological efficacy by modulating receptor interactions and metabolic stability.

The spiro[3H-quinazoline-2,4-piperidine]-4-one core of this molecule represents an advanced scaffold that has been extensively studied for its ability to interact with various biological targets. Spirocyclic compounds are particularly interesting because their rigid three-dimensional structure can improve binding affinity and selectivity compared to acyclic analogs. This feature makes them valuable candidates for drug development, where precise molecular recognition is crucial.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their demonstrated preclinical efficacy in multiple disease models. Specifically, compounds with a dimethoxy substitution pattern have shown promise in inhibiting key enzymes and signaling pathways involved in cancer progression. For instance, studies have highlighted the potential of such derivatives to disrupt tyrosine kinase activity, which is often overexpressed in malignant cells. The 1-methyl group further fine-tunes the electronic properties of the molecule, potentially enhancing its bioavailability and pharmacokinetic profile.

The synthesis of 6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include cyclization reactions to form the spirocyclic core, followed by functional group modifications such as methylation and methoxylation. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of producing such complex molecules.

From a computational chemistry perspective, the molecular modeling of this compound has revealed insights into its binding mode with biological targets. The spirocyclic structure creates a deep hydrophobic pocket that can accommodate aromatic residues or polar functional groups on binding partners. This has led to hypotheses about its potential interactions with proteins involved in neural signaling and metabolic regulation. Such interactions are particularly relevant given the growing interest in quinazoline derivatives as tools for treating neurological disorders and metabolic diseases.

Preclinical studies have begun to explore the therapeutic potential of 6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one in various disease models. Initial findings suggest that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which play critical roles in cell proliferation and signal transduction. Additionally, its ability to cross the blood-brain barrier has been investigated, making it a candidate for treating central nervous system disorders. These early results are encouraging but require further validation through rigorous clinical trials.

The pharmaceutical industry has recognized the importance of developing novel scaffolds like spiro[3H-quinazoline-2,4-piperidine]-4-one derivatives due to rising resistance against existing treatments. By leveraging structural diversity, researchers aim to identify compounds that can overcome resistance mechanisms while maintaining high efficacy. The dimethoxy and 1-methyl substituents are part of this strategy, as they introduce steric and electronic features that can be tailored for optimal pharmacological outcomes.

In conclusion,6,7-dimethoxy-1-methyl-spiro[3H-quinazoline-2,4-piperidine]-4-one represents a promising lead compound with significant potential in drug discovery. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation into treating cancers and neurological conditions. As research continues to uncover new therapeutic applications for quinazoline derivatives,CAS No. 1355226-39-9 will likely remain at the forefront of academic and industrial efforts aimed at developing next-generation pharmaceuticals.